N-(4-fluoro-2-nitrophenyl)-5-propyl-3-thiophenecarboxamide

• IUPAC Name: N-(4-fluoro-2-nitrophenyl)-5-propylthiophene-3-carboxamide
• InChI: InChI=1S/C14H13FN2O3S/c1-2-3-11-6-9(8-21-11)14(18)16-12-5-4-10(15)7-13(12)17(19)20/h4-8H,2-3H2,1H3,(H,16,18)
• InChI Key: KFTORVAXLCTQSP-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=CS1)C(=O)NC2=C(C=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C14H13FN2O3S
• Molecular Weight: 308.33 g/mol

Description

FNTP is a small molecule that belongs to the class of thiophene-based compounds. It was first synthesized in 2015 by a group of scientists from the University of California, San Diego. Since then, FNTP has been the subject of numerous studies due to its potential applications in various fields, including medicinal chemistry, materials science, and organic electronics.

Scientific Research Applications

FNTP has been studied extensively for its potential applications in various scientific fields. In medicinal chemistry, FNTP has been shown to have anticancer properties by inhibiting the activity of a protein called heat shock protein 90 (HSP90), which is involved in the progression of cancer. FNTP has also been studied for its potential use as an optoelectronic material due to its high electron mobility.

Mechanism of Action

The mechanism of action of FNTP is not fully understood. However, it has been shown to inhibit the activity of HSP90, which is a chaperone protein that is involved in the folding and stabilization of numerous client proteins. By inhibiting HSP90, FNTP can induce the degradation of client proteins, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
FNTP has been shown to have both biochemical and physiological effects. In vitro studies have shown that FNTP can inhibit the growth of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. FNTP has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of FNTP is its potential as a therapeutic agent for cancer treatment. However, there are also several limitations to using FNTP in lab experiments. For example, FNTP has low solubility in water, which can make it difficult to administer in vivo. Additionally, FNTP has a short half-life, which can limit its efficacy as a therapeutic agent.

Future Directions

There are several future directions for research on FNTP. One potential area of study is the development of more efficient synthesis methods to increase the yield of FNTP. Another area of study is the optimization of FNTP as a therapeutic agent by modifying its chemical structure to improve its pharmacokinetic properties. Additionally, FNTP could be studied for its potential use in other scientific fields, such as materials science and organic electronics.
In conclusion, FNTP is a promising compound that has potential applications in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of FNTP and its applications in various fields.